Cas no 187-29-1 (3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI))

• Product Name: 3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)
• CAS No: 187-29-1
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 174609
• PubChem ID: 67443
• Update Time: 2025-04-19

3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)
• 1,2,4,5-Diepoxypentane
• Cyclopentadiene dioxide
• 1,2:3,4-Diepoxycyclopentane
• 3,7-Dioxatricyclo(4.1.0.0(sup 2,4))heptane
• 3,7-dioxatricyclo[4.1.0.0~2,4~]heptane
• Cyclopentane, 1,2:3,4-diepoxy-
• Methylenebisoxirane
• 2,2'-Methylenebisoxirane
• NSC-128289
• NSC128289
• 187-29-1
• DTXSID30940162
• 3,7-dioxatricyclo[4.1.0.02,4]heptane

• Inchi： 1S/C5H6O2/c1-2-4(6-2)5-3(1)7-5/h2-5H,1H2
• InChI Key： SIWFRAYSJGYECR-UHFFFAOYSA-N
• SMILES： O1C2CC3C(C12)O3

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.1A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.435
• Boiling Point: 204.9°Cat760mmHg
• Flash Point: 73.7°C
• Refractive Index: 1.568
• PSA: 25.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes